1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane

• IUPAC Name: 1,3,5-tris(4-methoxyphenyl)-1,3,5-triazinane
• InChI: InChI=1S/C24H27N3O3/c1-28-22-10-4-19(5-11-22)25-16-26(20-6-12-23(29-2)13-7-20)18-27(17-25)21-8-14-24(30-3)15-9-21/h4-15H,16-18H2,1-3H3
• InChI Key: KCXDQGHUQVPUFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CN(CN(C2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C24H27N3O3
• DSSTOX Substance ID: DTXSID70453665
• Molecular Weight: 405.5 g/mol
• CAS RN: 32752-37-7

Description

1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane, also known as MitoQ, is a mitochondria-targeted antioxidant that has gained considerable attention in recent years due to its potential therapeutic applications. MitoQ is a derivative of CoQ10, a naturally occurring antioxidant in the body, and has been shown to have superior antioxidant properties compared to CoQ10.

Scientific Research Applications

Corrosion Inhibition in the Oil and Gas Industry

1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane has been reported as a novel corrosion inhibitor for X60 steel in environments saturated with CO2, particularly relevant in the oil and gas industry. The compound demonstrated high efficiency in inhibiting corrosion, showing better performance in hydrodynamic conditions compared to static conditions. This inhibitor functions primarily through a cathodic-type mechanism and exhibits a mixed type of inhibition behavior (Onyeachu, Chauhan, Quraishi, & Obot, 2020).

Synthesis of UV Light Absorbing Derivatives

A series of bis(resorcinyl) triazine derivatives, which can serve as UV light absorbers, were synthesized using 1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane as a starting material. These derivatives have potential applications in the protection against UV radiation (Jiang, Wang, & Li, 2008).

Production of β-Lactam Antibiotics

This compound has been used in the synthesis of key intermediates for β-lactam antibiotics, highlighting its significance in pharmaceutical research and development (Cainelli, Galletti, & Giacomini, 1998).

Development of Functional Films

1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane derivatives have been synthesized for use in creating transparent and thermally stable polycyanurates. These materials, functioning as functional films, are advantageous in multilayer coating processes due to their solubility alteration upon thermal rearrangement (Saito, Matsumoto, Higashihara, & Ueda, 2013).

Potential in Treating Anxiety and Depression

Studies on 8-(4-methoxyphenyl)pyrazolo[1,5-a]-1,3,5-triazine derivatives have explored their use as corticotropin-releasing factor receptor-1 (CRF1) antagonists. These compounds have shown promise as potential anxiolytic or antidepressant drugs (Gilligan et al., 2009).

Applications in Polymer Chemistry

The compound has been involved in the efficient synthesis of triazine derivatives with significant use in industries such as textiles, plastics, rubber, and others. These derivatives also have applications as pesticides, dyestuffs, optical bleaches, explosives, and surface-active agents (Li & Cai, 2012).